8-[(2R,3R)-3-Hydroxy-5-oxooxolan-2-yl]octanoic acid

• IUPAC Name: 8-[(2R,3R)-3-hydroxy-5-oxooxolan-2-yl]octanoic acid
• InChI: InChI=1S/C12H20O5/c13-9-8-12(16)17-10(9)6-4-2-1-3-5-7-11(14)15/h9-10,13H,1-8H2,(H,14,15)/t9-,10-/m1/s1
• InChI Key: VJTMWYOARXNAKD-NXEZZACHSA-N
• Canonical SMILES: C1C(C(OC1=O)CCCCCCCC(=O)O)O
• Isomeric SMILES: C1[C@H]([C@H](OC1=O)CCCCCCCC(=O)O)O
• Molecular Formula: C12H20O5
• Molecular Weight: 244.28 g/mol

Description

8-[(2R,3R)-3-Hydroxy-5-oxooxolan-2-yl]octanoic acid, also known as 3-keto-5-hydroxyhexanoic acid (KHCA), is a key intermediate in the biosynthesis of coenzyme A (CoA). It is an important molecule that plays a vital role in various biochemical processes in living organisms.

Mechanism of Action

KHCA is a key intermediate in the biosynthesis of CoA. CoA is synthesized from pantothenic acid, cysteine, and ATP. KHCA is involved in the final steps of CoA biosynthesis, where it is converted to CoA through a series of enzymatic reactions. CoA is an essential molecule that is involved in various metabolic pathways, including fatty acid metabolism, carbohydrate metabolism, and amino acid metabolism.
Biochemical and Physiological Effects:
KHCA has been shown to have various biochemical and physiological effects. It plays a crucial role in the regulation of CoA biosynthesis and fatty acid metabolism. KHCA is also involved in the regulation of various metabolic pathways, including the TCA cycle, amino acid metabolism, and nucleotide metabolism. Studies have shown that KHCA deficiency can lead to various metabolic disorders, including hypoglycemia, hypotonia, and developmental delays.

Advantages and Limitations for Lab Experiments

KHCA is a key intermediate in the biosynthesis of CoA, and it has been extensively studied for its role in various metabolic pathways. One of the advantages of using KHCA in lab experiments is its involvement in the regulation of CoA biosynthesis, which is an essential molecule in various metabolic pathways. However, one of the limitations of using KHCA in lab experiments is its instability, which can affect the accuracy of the results.

Future Directions

There are several future directions for the study of KHCA. One of the directions is to investigate the role of KHCA in the regulation of various metabolic pathways, including the TCA cycle, amino acid metabolism, and nucleotide metabolism. Another direction is to investigate the potential therapeutic applications of KHCA in the treatment of metabolic disorders, including hypoglycemia, hypotonia, and developmental delays. Additionally, further studies are needed to investigate the stability of KHCA and its effects on the accuracy of lab experiments.

Synthesis Methods

KHCA is synthesized from 3-hydroxy-5-methylhexanoic acid (HMHA) through a series of enzymatic reactions. The first step involves the conversion of HMHA to 3-keto-5-methylhexanoic acid (KMHA) by the enzyme 3-hydroxyacyl-CoA dehydrogenase. The second step involves the conversion of KMHA to KHCA by the enzyme 3-ketoacyl-CoA thiolase. This process occurs in the mitochondrial matrix of cells.

Scientific Research Applications

KHCA has been extensively studied for its role in the biosynthesis of CoA. CoA is a vital molecule that is involved in various metabolic pathways in living organisms. KHCA is also used as a substrate for the enzyme 3-hydroxyacyl-CoA dehydrogenase in the β-oxidation of fatty acids. KHCA has been used in various research studies to investigate the regulation of CoA biosynthesis and the role of CoA in various metabolic processes.